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Compound of Interest

Compound Name: Tocopherol calcium succinate

CAS No.: 14464-85-8

Cat. No.: B1198314

Get Quote

An In-depth Analysis for Scientific Professionals

Abstract
This technical guide provides a comprehensive analysis of the solubility characteristics of

Tocopherol Calcium Succinate. It elucidates the molecular basis for its solubility, presenting

both qualitative and quantitative data. The document establishes that Tocopherol Calcium
Succinate is a lipid-soluble compound, being practically insoluble in aqueous media while

demonstrating high solubility in nonpolar organic solvents. Detailed, field-proven experimental

protocols for both qualitative assessment and quantitative analysis via High-Performance

Liquid Chromatography (HPLC) are provided to ensure methodological integrity. The

implications of these solubility properties are discussed in the context of pharmaceutical

formulation, drug delivery, and bioavailability for researchers and drug development

professionals.

The Molecular Context: From Vitamin E to its Salt
Form
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Vitamin E, primarily α-tocopherol, is a vital fat-soluble antioxidant.[1][2] Its structure is

characterized by a chromanol ring and a long, saturated phytyl tail, which imparts significant

hydrophobicity and renders it insoluble in water.[3][4] For applications in supplements and

pharmaceuticals, the hydroxyl group on the chromanol ring is often esterified to enhance

stability against oxidation.[2]

One such derivative is α-tocopherol succinate, formed by esterifying α-tocopherol with succinic

acid.[5][6][7] This process adds a carboxylic acid group, but the molecule remains dominated

by the large, nonpolar tocopherol moiety and is therefore still practically insoluble in water.[5][8]

[9][10] Tocopherol Calcium Succinate is the calcium salt of this ester, specifically

monocalcium bis(3-[2,5,7,8-tetramethyl-2-(4,8,12-trimethyltridecyl)chroman-6-

yloxycarbonyl]propanoate).[11] While salt formation is a common strategy to increase the

aqueous solubility of acidic or basic drugs, the overwhelming lipophilicity of the two tocopherol

succinate anions in this molecule dictates its overall solubility profile.

Physicochemical Properties and Solubility Profile
The solubility of Tocopherol Calcium Succinate is unequivocally defined by its molecular

structure, which is predominantly lipophilic.

Aqueous Solubility
Official monographs and chemical data sheets consistently classify Tocopherol Calcium
Succinate as practically insoluble in water.[11] This is a direct consequence of the large,

nonpolar surface area contributed by the two phytyl chains, which prevents effective solvation

by polar water molecules. The ionic character of the calcium succinate portion is insufficient to

overcome the hydrophobic nature of the rest of the molecule.

Lipid and Organic Solvent Solubility
In contrast to its behavior in water, Tocopherol Calcium Succinate is freely soluble in

nonpolar and some polar aprotic organic solvents.[11] This high solubility is driven by favorable

van der Waals interactions between the molecule's hydrophobic regions and the nonpolar

solvent molecules.

The table below summarizes the solubility data for Tocopherol Calcium Succinate and its

parent compound, α-Tocopherol Succinate.
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Compound Solvent
Solubility
Description

Source

Tocopherol Calcium

Succinate
Water Practically Insoluble [11]

Ethanol (95%) Practically Insoluble [11]

Acetone Practically Insoluble [11]

Chloroform Freely Soluble [11]

Carbon Tetrachloride Freely Soluble [11]

α-Tocopherol

Succinate (Acid Form)
Water

Practically Insoluble

(<0.1 mg/mL)
[5][8][12]

Ethanol Soluble [5][8][9]

Acetone Soluble [5][8][9]

Chloroform Soluble (50 mg/mL) [5]

Ether Soluble [5]

Vegetable Oils Soluble [5]

Causality of Solubility: A Structural Perspective
The solubility behavior is best understood by visualizing the molecule's distinct regions of

polarity. The molecule consists of a small, polar, ionic "head" (the calcium dicarboxylate)

attached to two very large, nonpolar, hydrophobic "tails" (the tocopheryl groups).
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Dominant Lipophilic Region

Hydrophilic Region

Tocopheryl Moiety 1
(Chromane Ring + Phytyl Tail)

Tocopheryl Moiety 2
(Chromane Ring + Phytyl Tail)

Calcium Ion (Ca²⁺)

Succinate Linker 1 Succinate Linker 2
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1. Sample Preparation
(Saturated Solution)

2. Filtration
(0.22 µm PTFE Syringe Filter)

3. Dilution
(with Mobile Phase)

4. HPLC Injection

5. Chromatographic Separation
(C18 Column)

6. UV Detection
(λ ≈ 284-292 nm)

7. Quantification
(vs. Calibration Curve)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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